1-(1,3-Benzothiazol-2-yl)piperidin-4-ol

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)piperidin-4-ol
• InChI: InChI=1S/C12H14N2OS/c15-9-5-7-14(8-6-9)12-13-10-3-1-2-4-11(10)16-12/h1-4,9,15H,5-8H2
• InChI Key: FYQZCTGFVKYORF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=NC3=CC=CC=C3S2
• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol

Description

“1-(1,3-Benzothiazol-2-yl)piperidin-4-ol” is a chemical compound with the CAS Number: 1011455-82-5. It has a molecular weight of 235.33. The IUPAC name for this compound is 1-(1H-1lambda3-benzo[d]thiazol-2-yl)piperidin-4-ol.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H15N2OS/c15-9-5-7-14(8-6-9)12-13-10-3-1-2-4-11(10)16-12/h1-4,9,15-16H,5-8H2. This indicates the molecular structure of the compound.

Scientific Research Applications

Antimicrobial Applications

• A series of derivatives including N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide were synthesized and screened for their antimicrobial activities against various pathogenic bacteria and Candida species. The compounds demonstrated more effectiveness against fungi than bacteria, with certain compounds showing notable anti-Candida activity. The study emphasized the influence of specific substituents on the benzothiazole ring and the piperidine group on the antimicrobial activity (Mokhtari & Pourabdollah, 2013).

Synthesis and Evaluation of Derivatives

• Another study explored the synthesis of various benzothiazole and piperidine-based derivatives, investigating their structural properties and evaluating their biological activity. The research detailed the synthesis process and highlighted the compounds' potential for antimicrobial applications (Al-Omran et al., 2014).

Antimicrobial and Antifungal Activity

• A series of 2-{4-(t-amino)-2-(but-2-yn-1-yl)}-1,3-benzothiazole derivatives were synthesized and screened for potential antimicrobial properties. The study presented the in-vitro antimicrobial activity, highlighting variations in activity based on the structure of the cyclic amines in the benzothiazole derivatives (Shafiq et al., 2016).

QSAR Studies

• Quantitative Structure-Activity Relationship (QSAR) studies were conducted on derivatives of N-(2-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-oxoethyl)benzamides, aiming to understand the relationship between the molecular structure and biological activity, providing insights for future design and synthesis of related compounds (Al-Masoudi et al., 2011).

Synthesis and Antibacterial Studies

• A range of 2-piperidin-4-yl-benzimidazoles were synthesized and evaluated for their antibacterial activities. Certain compounds from this series exhibited low micromolar minimal inhibitory concentration (MIC) values, indicating effectiveness against both Gram-positive and Gram-negative bacteria, including clinically important strains such as enterococci (He et al., 2003).

Mechanism of Action

Target of Action

The primary targets of 1-Benzothiazol-2-yl-piperidin-4-ol, also known as 1-(1,3-Benzothiazol-2-yl)piperidin-4-ol, are various enzymes involved in bacterial metabolic pathways . These include dihydroorotase, DNA gyrase, uridine diphosphate-N-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase .

Mode of Action

The compound interacts with these targets, inhibiting their function and disrupting the normal metabolic processes of the bacteria . This results in the inhibition of bacterial growth and proliferation .

Biochemical Pathways

The affected pathways include those involved in bacterial cell wall synthesis, DNA replication, and various metabolic processes . The downstream effects of these disruptions can lead to bacterial cell death .

Result of Action

The molecular and cellular effects of the compound’s action include the disruption of bacterial metabolic processes, inhibition of bacterial growth and proliferation, and potentially bacterial cell death .

Safety and Hazards

The safety information and hazards associated with “1-(1,3-Benzothiazol-2-yl)piperidin-4-ol” are not explicitly mentioned in the available resources.